Cas no 2273707-29-0 (tert-butyl N-(4-hydroxy-2-methylbutan-2-yl)-N-methylcarbamate)

• Product Name: tert-butyl N-(4-hydroxy-2-methylbutan-2-yl)-N-methylcarbamate
• CAS No: 2273707-29-0
• MF: C₁₁H₂₃NO₃
• MW: 217.305223703384
• CID: 6359549
• PubChem ID: 88982838
• Update Time: 2025-10-25

tert-butyl N-(4-hydroxy-2-methylbutan-2-yl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-5591086
• tert-butyl N-(4-hydroxy-2-methylbutan-2-yl)-N-methylcarbamate
• 2273707-29-0
• SCHEMBL12944566

• Inchi： 1S/C11H23NO3/c1-10(2,3)15-9(14)12(6)11(4,5)7-8-13/h13H,7-8H2,1-6H3
• InChI Key： FHNSRLYSDNTGSM-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C)(C)CCO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 217.16779360g/mol
• Monoisotopic Mass: 217.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-(4-hydroxy-2-methylbutan-2-yl)-N-methylcarbamate

Introduction to tert-butyl N-(4-hydroxy-2-methylbutan-2-yl)-N-methylcarbamate (CAS No. 2273707-29-0)

tert-butyl N-(4-hydroxy-2-methylbutan-2-yl)-N-methylcarbamate, identified by the Chemical Abstracts Service Number (CAS No.) 2273707-29-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, agrochemicals, and material science. The unique structural features of this molecule, particularly its tert-butyl and hydroxy-substituted side chains, make it a promising candidate for further exploration in drug discovery and industrial applications.

The molecular structure of tert-butyl N-(4-hydroxy-2-methylbutan-2-yl)-N-methylcarbamate consists of a carbamate functional group linked to a 4-hydroxy-2-methylbutan-2-yl moiety, with a methylcarbamate substituent at the nitrogen atom. This configuration imparts distinct chemical properties that are conducive to various synthetic transformations and biological interactions. The presence of both hydroxyl and methyl groups enhances the compound's reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in carbamate-based compounds due to their potential as bioactive molecules. Studies have demonstrated that carbamates can serve as key intermediates in the development of novel therapeutic agents, particularly in the treatment of neurological disorders, infectious diseases, and metabolic conditions. The structural motif of tert-butyl N-(4-hydroxy-2-methylbutan-2-yl)-N-methylcarbamate aligns well with these requirements, offering a scaffold that can be modified to target specific biological pathways.

One of the most compelling aspects of this compound is its potential application in the synthesis of enzyme inhibitors. Enzyme inhibition is a cornerstone strategy in drug design, where modulating enzymatic activity can lead to therapeutic benefits. The hydroxy-substituted side chain in tert-butyl N-(4-hydroxy-2-methylbutan-2-yl)-N-methylcarbamate provides a hydrogen bonding site that can interact with active sites on enzymes, potentially leading to the development of potent inhibitors. This feature has been explored in several research studies aimed at identifying novel pharmacophores for drug discovery.

Furthermore, the tert-butyl group attached to the carbamate moiety contributes to the compound's stability and lipophilicity, which are critical factors in drug formulation and delivery. This group also serves as a handle for further functionalization, allowing chemists to introduce additional modifications that enhance biological activity or improve pharmacokinetic properties. Such versatility makes tert-butyl N-(4-hydroxy-2-methylbutan-2-yl)-N-methylcarbamate an attractive building block for medicinal chemists.

Recent advancements in computational chemistry have also highlighted the significance of this compound. Molecular modeling studies have shown that the structural features of tert-butyl N-(4-hydroxy-2-methylbutan-2-yl)-N-methylcarbamate make it a good candidate for virtual screening campaigns aimed at identifying new drug candidates. By leveraging computational tools, researchers can predict potential interactions between this compound and biological targets, thereby accelerating the drug discovery process.

The synthesis of tert-butyl N-(4-hydroxy-2-methylbutan-2-yl)-N-methylcarbamate presents an interesting challenge due to its complex structural framework. However, modern synthetic methodologies have made significant strides in facilitating such transformations. Techniques such as multi-step organic synthesis, catalytic reactions, and green chemistry approaches have been employed to optimize the production process while minimizing environmental impact. These advancements underscore the compound's feasibility for large-scale production and industrial applications.

In conclusion, tert-butyl N-(4-hydroxy-2-methylbutan-2-yl)-N-methylcarbamate (CAS No. 2273707-29-0) represents a fascinating compound with diverse potential applications in pharmaceuticals and beyond. Its unique structural features, coupled with recent research findings, position it as a valuable asset in drug discovery and synthetic chemistry. As scientific understanding continues to evolve, it is likely that this compound will play an increasingly important role in developing next-generation therapeutics.